Cas no 2228827-37-8 (3-amino-1-(2,3-dihydro-1-benzofuran-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2,3-dihydro-1-benzofuran-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228827-37-8
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6494078
• PubChem ID: 165791681
• Update Time: 2025-05-20

3-amino-1-(2,3-dihydro-1-benzofuran-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,3-dihydro-1-benzofuran-5-yl)cyclobutane-1-carboxylic acid
• 2228827-37-8
• EN300-1822919

• Inchi： 1S/C13H15NO3/c14-10-6-13(7-10,12(15)16)9-1-2-11-8(5-9)3-4-17-11/h1-2,5,10H,3-4,6-7,14H2,(H,15,16)
• InChI Key： SKTXMIWLZQYRRF-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3=C(CCO3)C=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-1-(2,3-dihydro-1-benzofuran-5-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(2,3-Dihydro-1-Benzofuran-5-Yl)Cyclobutane-1-Carboxylic Acid

3-Amino-1-(2,3-dihydro-1-benzofuran-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228827-37-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines a cyclobutane ring with a benzofuran moiety and an amino group, making it a versatile structure for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of therapies targeting neurodegenerative diseases and cancer.

The benzofuran component of this compound is known for its aromatic stability and ability to participate in hydrogen bonding, which enhances its bioavailability. The cyclobutane ring introduces strain, which can be exploited to create unique stereochemical interactions. The amino group further adds functional diversity, enabling the molecule to act as a ligand in metalloenzyme inhibition or as a substrate in enzymatic reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient routes to synthesize it using microwave-assisted techniques, which significantly reduce reaction times while maintaining high yields. These methods leverage the reactivity of the benzofuran moiety and the cyclobutane ring to form stable intermediates.

In terms of biological activity, this compound has shown promise as a potential inhibitor of certain kinases involved in cellular signaling pathways. For instance, studies have demonstrated its ability to modulate the activity of cyclin-dependent kinases (CDKs), which are critical in cell cycle regulation. This makes it a candidate for anti-cancer therapies targeting rapidly dividing cells.

Additionally, the compound's neuroprotective properties have been explored in preclinical models of Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with amyloid-beta plaques suggests potential applications in treating neurodegenerative conditions. Researchers have also investigated its role in modulating glutamate receptors, which are implicated in excitotoxicity and neuronal damage.

The stereochemistry of this compound plays a crucial role in its biological activity. Studies using X-ray crystallography have revealed that the spatial arrangement of the amino group and the benzofuran moiety is essential for optimal binding to target proteins. This highlights the importance of stereochemical control during synthesis to ensure therapeutic efficacy.

From a synthetic perspective, the compound's modular structure allows for easy functionalization. Chemists have appended various substituents to the benzofuran ring and cyclobutane core to study structure-activity relationships (SAR). These modifications have led to derivatives with improved pharmacokinetic profiles and enhanced potency against specific targets.

In conclusion, 3-amino-1-(2,3-dihydro-1-benzofuran-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2228827-37-8) is a multifaceted compound with exciting potential in drug discovery. Its unique combination of structural features makes it a valuable tool for exploring novel therapeutic strategies across diverse disease areas.